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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

Cat. No.: B1360211

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4-Propylbenzaldehyde is a valuable aromatic aldehyde that serves as a key
intermediate in the synthesis of a wide array of organic compounds. Its structure, featuring a
reactive aldehyde group and a para-propyl substituent, makes it a versatile building block in the
development of pharmaceuticals, agrochemicals, and fragrances.[1][2] The aldehyde
functionality allows for various transformations, including oxidations, reductions, and carbon-
carbon bond-forming reactions, while the propyl group can modulate the lipophilicity and
biological activity of the resulting molecules. These application notes provide detailed protocols
for the synthesis of 4-propylbenzaldehyde via different established methods and its
subsequent conversion into derivatives relevant to drug discovery.

Physicochemical Properties of 4-Propylbenzaldehyde

A summary of the key physicochemical properties of 4-propylbenzaldehyde is presented in
the table below for easy reference.
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Property Value Reference
CAS Number 28785-06-0 [2]
Molecular Formula C10H120 [3]
Molecular Weight 148.20 g/mol [4]
Appearance Colorless to pale yellow liquid [2]

Density 1.005 g/mL at 25 °C [1]

Boiling Point 235-236 °C

Refractive Index n20/D 1.532 [1]

Flash Point 103 °C (217.4 °F) - closed cup

Storage Store at 2-8°C [1]

Part I: Synthesis of 4-Propylbenzaldehyde

Several synthetic strategies can be employed to prepare 4-propylbenzaldehyde. The choice
of method often depends on the available starting materials, desired scale, and laboratory
equipment. Below are detailed protocols for three common approaches.
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Starting Materials

Propylbenzene 4-Propylbenzyl Alcohol 4-Propyltoluene

Vilsmeier-Haack Oxidation Catalytic

Formylation Oxidation

Proéuct
\

4-Propylbenzaldehyde
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Oxidation Protocol Workflow

Charge flask with
4-propylbenzyl alcohol
and catalyst

l

Add 15 wt% H20:2

'

Reflux for 1-2 hours

'

Cool to room temperature

l

Isolate product via
simple distillation

l

Separate aqueous layer

l

Dry organic product
over NazS0a4

l

Final Product:
4-Propylbenzaldehyde
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Key Intermediate Grignard Reaction
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4-Propylbenzaldehyde |  condensation
|| (Hydrazine deriv.)
N
Condensation Hydrazones

(Pyrrole)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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